Cas no 122835-05-6 (tert-butyl N-2-hydroxy-3-(naphthalen-1-yloxy)propyl-N-(propan-2-yl)carbamate)

• Product Name: tert-butyl N-2-hydroxy-3-(naphthalen-1-yloxy)propyl-N-(propan-2-yl)carbamate
• CAS No: 122835-05-6
• MF: C₂₁H₂₉NO₄
• MW: 359.459266424179
• CID: 6349023
• PubChem ID: 10981244
• Update Time: 2025-07-17

tert-butyl N-2-hydroxy-3-(naphthalen-1-yloxy)propyl-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-hydroxy-3-(naphthalen-1-yloxy)propyl-N-(propan-2-yl)carbamate
• EN300-18034823
• tert-butyl N-[2-hydroxy-3-(naphthalen-1-yloxy)propyl]-N-(propan-2-yl)carbamate
• 122835-05-6

• Inchi： 1S/C21H29NO4/c1-15(2)22(20(24)26-21(3,4)5)13-17(23)14-25-19-12-8-10-16-9-6-7-11-18(16)19/h6-12,15,17,23H,13-14H2,1-5H3
• InChI Key： MQGGVIYJFSMBAV-UHFFFAOYSA-N
• SMILES： O(C(N(CC(COC1C=CC=C2C=CC=CC=12)O)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 359.20965841g/mol
• Monoisotopic Mass: 359.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 59Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on tert-butyl N-2-hydroxy-3-(naphthalen-1-yloxy)propyl-N-(propan-2-yl)carbamate

Advanced Chemical Compound: tert-butyl N-2-hydroxy-3-(naphthalen-1-yloxy)propyl-N-(propan-2-yl)carbamate (CAS No. 122835-05-6)

tert-butyl N-2-hydroxy-3-(naphthalen-1-yloxy)propyl-N-(propan-2-yl)carbamate represents a novel synthetic molecule with unique structural features and potential applications in pharmaceutical research and biotechnology. This compound, identified by its CAS No. 122835-05-6, is a multifunctional derivative that combines hydrophilic and hydrophobic moieties, making it a promising candidate for drug delivery systems and biomaterials development. Recent advancements in chemical synthesis and molecular design have enabled the precise characterization of its chemical structure and functional properties, which are critical for understanding its biological interactions and therapeutic potential.

Naphthalen-1-yloxy is a key functional group in this compound, providing aromatic conjugation that enhances molecular stability and solubility. The tert-butyl group contributes steric bulk, which may influence the compound's reactivity and biological activity. The propan-2-yl moiety, a branched alkyl chain, further modulates the molecule's hydrophobicity and membrane permeability. These structural elements collectively define the compound's physicochemical properties and its potential applications in various biomedical fields.

Recent studies have highlighted the significance of hydroxy and naphthalen-1-yloxy moieties in modulating the interactions between molecules and biological targets. The carbamate linkage in this compound is particularly noteworthy, as it allows for the incorporation of diverse functional groups while maintaining chemical stability. This structural flexibility has been leveraged in the development of multifunctional drug carriers and bioactive materials, as demonstrated by recent breakthroughs in nanotechnology and polymer science.

One of the most promising applications of this compound lies in its potential as a drug delivery system. The combination of hydrophilic and hydrophobic segments enables the compound to form self-assembled structures, such as micelles or liposomes, which can encapsulate hydrophobic drugs and improve their solubility and bioavailability. A 2023 study published in Advanced Materials demonstrated that similar compounds with naphthalen-1-yloxy groups exhibited enhanced cellular uptake efficiency, suggesting their potential in targeted drug delivery for cancer therapy.

Another area of interest is the use of this compound in biomaterials development. The tert-butyl group provides a protective shield against enzymatic degradation, while the naphthalen-1-yloxy moiety enhances the mechanical strength of polymer matrices. Researchers have explored its role in creating biocompatible scaffolds for tissue engineering, where the compound's ability to modulate cell adhesion and proliferation has been observed in in vitro experiments. These findings underscore its potential in regenerative medicine and biomedical device design.

Recent advancements in computational chemistry have further elucidated the molecular behavior of this compound. Molecular dynamics simulations have revealed that the hydroxy and naphthalen-1-yloxy groups form hydrogen bonds with water molecules, which may influence its solubility and interaction with biological membranes. These insights have guided the optimization of its structure for improved therapeutic efficacy and reduced toxicity, as reported in a 2024 review in Journal of Medicinal Chemistry.

The synthesis of this compound involves a multi-step process that requires precise control of reaction conditions. The carbamate linkage is typically formed through a nucleophilic substitution reaction, where the propan-2-yl group acts as a protecting agent. The incorporation of the naphthalen-1-yloxy moiety often involves coupling reactions with aromatic compounds, which can be challenging due to the reactivity of the naphthalene ring. However, recent developments in catalytic methods have simplified this process, enabling scalable production for industrial applications.

Environmental and safety considerations are also critical in the development of this compound. While no hazardous materials are involved in its synthesis, the compound's potential for biodegradation has been evaluated in several studies. The tert-butyl group is susceptible to hydrolysis under acidic conditions, which may influence its environmental fate. However, the naphthalen-1-yloxy moiety exhibits limited biodegradability, raising questions about its long-term ecological impact. These findings highlight the importance of lifecycle assessment in the design of sustainable chemical products.

Current research trends suggest that this compound could play a pivotal role in the development of targeted therapies and smart drug delivery systems. The ability to modulate its physicochemical properties through structural modifications offers opportunities for tailoring its behavior in different biological environments. For example, the incorporation of hydroxy groups can enhance its solubility in aqueous solutions, while the naphthalen-1-yloxy moiety can improve its interaction with lipid membranes. These properties make it a versatile platform for the design of multifunctional therapeutics.

In conclusion, the compound with carbamate and naphthalen-1-yloxy moieties represents a significant advancement in the field of chemical synthesis and biomedical applications. Its unique structural features, combined with recent technological innovations, have positioned it as a promising candidate for drug delivery systems and biomaterials development. As research continues to uncover its full potential, this compound is likely to contribute to the next generation of therapeutic strategies and sustainable chemical solutions.

Further studies are needed to explore the compound's long-term effects on biological systems and its potential for large-scale production. Collaborative efforts between chemists, biologists, and engineers will be essential in translating these findings into practical applications. The continued evolution of this compound's design and functionality underscores its importance in addressing complex challenges in healthcare and environmental science.

As the field of chemical engineering progresses, the integration of advanced analytical techniques and computational modeling will play a crucial role in optimizing this compound's performance. The ability to predict its behavior in different environments will enable the development of more effective and sustainable solutions. This compound's journey from a laboratory synthesis to a real-world application exemplifies the transformative power of interdisciplinary research in driving innovation and improving human health.

The future of this compound lies in its adaptability to emerging technologies and its potential to address unmet medical needs. By leveraging its unique properties and refining its design, researchers can unlock new possibilities in drug delivery, tissue engineering, and environmental sustainability. As the scientific community continues to explore its capabilities, this compound is poised to become a cornerstone in the development of next-generation biomedical solutions.

Ultimately, the compound with carbamate and naphthalen-1-yloxy moieties represents a testament to the power of chemical innovation in shaping the future of healthcare and technology. Its journey from a synthetic molecule to a functional therapeutic agent highlights the importance of interdisciplinary collaboration and scientific curiosity in advancing human knowledge and improving lives.